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Compound of Interest

Compound Name: Pyridoxol 5'-phosphate-d3

Cat. No.: B12407593

Technical Guide: Pyridoxal 5'-Phosphate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pyridoxal 5'-Phosphate-d3 (PLP-d3), a
deuterated analog of the active form of vitamin B6. This document furnishes its Chemical
Abstracts Service (CAS) number, identifies key suppliers, and presents relevant technical data.
Furthermore, it details an experimental protocol for its application in quantitative bioanalysis
and illustrates its role in crucial biochemical pathways.

Core Data: CAS Number and Commercial Suppliers

Pyridoxal 5'-Phosphate-d3 is registered under CAS number 1354560-58-9.[1] Several chemical
suppliers specialize in providing this stable isotope-labeled compound for research purposes.
The following table summarizes prominent suppliers and their product identifiers.

Supplier Product Code Website

LGC Standards TRC-H605892 --INVALID-LINK--
MedChemExpress HY-W011727S --INVALID-LINK--
Buchem BV Not specified --INVALID-LINK--
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Quantitative Data Summary

The following table summarizes the key quantitative data for Pyridoxal 5'-Phosphate-d3,
compiled from supplier technical data sheets.

Parameter Value Source
Molecular Formula CsH7D3NOeP LGC Standards[1]
] LGC Standards,
Molecular Weight 250.16 g/mol o
CymitQuimica[1][2]
Accurate Mass 250.0434 LGC Standards[1]
Purity >85% CymitQuimica[2]
) ) Inferred from supplier
Appearance Light Yellow to Yellow Solid ) )
information
N ) Inferred from supplier
Storage Conditions -20°C, Hygroscopic

information

Experimental Protocol: Quantification of Pyridoxal
5'-Phosphate in Whole Blood using LC-ESI-MS/MS

Pyridoxal 5'-phosphate-d3 is commonly employed as an internal standard in stable isotope
dilution mass spectrometry assays for the accurate quantification of endogenous pyridoxal 5'-
phosphate (PLP) in biological matrices. The following protocol is adapted from a validated
method for the analysis of PLP in whole blood.[3][4][5]

Objective: To determine the concentration of pyridoxal 5'-phosphate (PLP) in human whole
blood samples by liquid chromatography-electrospray ionization-tandem mass spectrometry
(LC-ESI-MS/MS) using Pyridoxal 5'-phosphate-d3 as an internal standard.

Materials:
e Whole blood samples

¢ Pyridoxal 5'-phosphate-d3 (PLP-d3) internal standard solution
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Trichloroacetic acid (TCA), 10% (w/v) in water

Methanol, 0.1% formic acid

Water, 0.1% formic acid

UPLC system coupled to a tandem mass spectrometer (MS/MS)

Reversed-phase C18 column (e.g., Waters™ Symmetry C18)
Procedure:

e Sample Preparation:

[¢]

To 250 pL of whole blood sample, add 50 pL of the PLP-d3 internal standard solution.

[e]

Vortex mix the sample.

o

Add an equal volume of 10% trichloroacetic acid for protein precipitation.

[¢]

Vortex mix thoroughly for 30 seconds.

[¢]

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

[e]

Carefully collect the supernatant for analysis.
e LC-MS/MS Analysis:
o Inject 20 pL of the supernatant onto the UPLC system.

o Perform chromatographic separation on a C18 column using a gradient of 0.1% formic
acid in water and 0.1% formic acid in methanol. The total run time is approximately 4
minutes.[3][4]

o The mass spectrometer is operated in positive ion mode.
o Monitor the following mass transitions for PLP and the internal standard:

= PLP: 247.8 > 149.8[3][4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22857864/
https://www.researchgate.net/publication/230629061_A_stable_isotope_dilution_LC-ESI-MSMS_method_for_the_quantification_of_pyridoxal-5'-phosphate_in_whole_blood
https://pubmed.ncbi.nlm.nih.gov/22857864/
https://www.researchgate.net/publication/230629061_A_stable_isotope_dilution_LC-ESI-MSMS_method_for_the_quantification_of_pyridoxal-5'-phosphate_in_whole_blood
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» PLP-d3: 250.8 > 152.8 (inferred)
o Set the collision energy to 14 eV.[3][4]

e Quantification:

o Construct a calibration curve by analyzing a series of known concentrations of PLP
standard spiked with a constant concentration of PLP-d3 internal standard.

o Calculate the peak area ratio of the analyte (PLP) to the internal standard (PLP-d3).

o Determine the concentration of PLP in the unknown samples by interpolating their peak
area ratios from the calibration curve. The method is linear from 4 to 8000 nmol/L.[3]

Signaling Pathways and Experimental Workflows

Pyridoxal 5'-phosphate is the metabolically active form of vitamin B6 and serves as an
essential cofactor for a vast array of enzymatic reactions, particularly in amino acid metabolism.

Vitamin B6 Salvage Pathway

The following diagram illustrates the salvage pathway, which is responsible for the
interconversion of various forms of vitamin B6 to the active cofactor, PLP.
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Dietary Intake / Cellular Uptake
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Click to download full resolution via product page

Caption: The Vitamin B6 salvage pathway illustrating the conversion of dietary forms to the
active PLP.

Role of PLP in Neurotransmitter Synthesis

PLP is a critical cofactor for the synthesis of several key neurotransmitters. The diagram below
depicts the PLP-dependent conversion of the excitatory neurotransmitter glutamate to the
inhibitory neurotransmitter gamma-aminobutyric acid (GABA).
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Caption: PLP as an essential cofactor for Glutamate Decarboxylase (GAD) in the synthesis of
GABA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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